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Compound of Interest

Compound Name: 2-Picenecarboxylic acid

Cat. No.: B15596706 Get Quote

This document provides a comprehensive overview of the physicochemical properties of 2-

Pyridinecarboxylic Acid, also known as Picolinic Acid. It is intended for researchers, scientists,

and professionals in drug development.

Chemical Identity
IUPAC Name: Pyridine-2-carboxylic acid[1][2]

Synonyms: Picolinic acid, α-Pyridinecarboxylic acid, 2-Carboxypyridine[3][4][5][6]

CAS Number: 98-98-6[2][3][4][5][6][7]

Molecular Formula: C₆H₅NO₂[2][3][4][6][7]

Molecular Weight: 123.11 g/mol [1][3][4][5][7]

Chemical Structure:

Physicochemical Properties
A summary of the key physicochemical properties of 2-Pyridinecarboxylic acid is presented in

the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15596706?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Picolinic-acid
https://en.wikipedia.org/wiki/Picolinic_acid
https://m.chemicalbook.com/ProductMSDSDetailCB8196640_EN.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=98986&Units=SI
https://www.sigmaaldrich.com/JP/ja/product/mm/800735
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98986&Mask=200
https://en.wikipedia.org/wiki/Picolinic_acid
https://m.chemicalbook.com/ProductMSDSDetailCB8196640_EN.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=98986&Units=SI
https://www.sigmaaldrich.com/JP/ja/product/mm/800735
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98986&Mask=200
https://en.wikipedia.org/wiki/Pyridinecarboxylic_acid
https://en.wikipedia.org/wiki/Picolinic_acid
https://m.chemicalbook.com/ProductMSDSDetailCB8196640_EN.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=98986&Units=SI
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98986&Mask=200
https://en.wikipedia.org/wiki/Pyridinecarboxylic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Picolinic-acid
https://m.chemicalbook.com/ProductMSDSDetailCB8196640_EN.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=98986&Units=SI
https://www.sigmaaldrich.com/JP/ja/product/mm/800735
https://en.wikipedia.org/wiki/Pyridinecarboxylic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Appearance
White to off-white crystalline

powder/solid
[1][3]

Melting Point 134 - 138 °C [1][2][3][5]

Boiling Point 293 °C [3]

Solubility in Water 887 g/L; Very soluble [3][5]

pKa 0.92 - 0.99 [1][3]

LogP 0.72 - 0.8 [1][3]

Vapor Pressure
0.001 - 0.00789 mmHg (at 25

°C)
[1][3]

Density 1.49 - 1.526 g/cm³ [2][3]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are crucial for

reproducible research. Below are generalized protocols for experiments commonly cited for

carboxylic acids.

3.1. Determination of Melting Point

A standard method for determining the melting point of a crystalline solid like 2-

Pyridinecarboxylic acid involves using a capillary melting point apparatus.

Workflow for Melting Point Determination

Sample Preparation Measurement

Dry the sample of
2-Pyridinecarboxylic acid

Finely powder the
dry sample

Pack the powder into a
capillary tube (2-3 mm height)

Place the capillary tube
in the melting point apparatus

Heat the apparatus slowly
(1-2 °C/min near melting point)

Record the temperature range from
the first liquid appearance to

complete liquefaction
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Workflow for Melting Point Determination

3.2. Synthesis of 2-Pyridinecarboxylic Acid

One common laboratory-scale synthesis involves the oxidation of 2-methylpyridine.

Synthesis Workflow

Start with 2-Methylpyridine

Oxidize with a strong
oxidizing agent (e.g., KMnO₄)

Intermediate Salt
(Potassium salt of picolinic acid)

Acidify with a strong
acid (e.g., HCl)

Precipitated
2-Pyridinecarboxylic Acid

Purify by recrystallization
from water or ethanol

Pure 2-Pyridinecarboxylic Acid
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Synthesis of 2-Pyridinecarboxylic Acid

Biological Significance and Signaling Pathways
2-Pyridinecarboxylic acid is a metabolite of the amino acid tryptophan and plays a role as a

chelating agent for divalent metal ions like zinc.

Tryptophan Metabolism Pathway

Tryptophan

Kynurenine

 Kynurenine
Pathway

Quinolinate 2-Pyridinecarboxylic Acid
(Picolinic Acid)

NAD+
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Simplified Tryptophan Metabolism

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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